![molecular formula C19H30N2O3 B5638483 2-[(3R*,4R*)-4-hydroxy-4-(2-methoxyethyl)-3-methyl-1-piperidinyl]-N-(2-methylbenzyl)acetamide](/img/structure/B5638483.png)
2-[(3R*,4R*)-4-hydroxy-4-(2-methoxyethyl)-3-methyl-1-piperidinyl]-N-(2-methylbenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of structurally related compounds often involves multiple steps, including acetylation, esterification, and specific group substitutions to achieve the desired chemical structure. For instance, the synthesis of [O-methyl-11C] 2-(4-methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methyl-piperidin-4-yl)acetamide, a related compound, was performed through [11C]-methylation of its desmethyl analog, showcasing the methods used to incorporate radiolabels for imaging studies (Prabhakaran et al., 2006).
Molecular Structure Analysis
The molecular structure of related acetamides has been thoroughly analyzed using techniques like crystallography, revealing extended or bent conformations influenced by substitutions. For example, 2-acetamido-N-benzyl-2-(methoxyamino)acetamides demonstrated diverse conformations and hydrogen bonding patterns in their crystal structures, contributing to their biological activities (Camerman et al., 2005).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, including mercaptolysis and esterification, to modify or enhance their chemical and biological properties. The reactivity towards different reagents and under various conditions can significantly alter their pharmacological profile and utility in research (Jacquinet & Sinaÿ, 1974).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are crucial for the practical application of these compounds. For instance, the introduction of specific substituents can markedly enhance the aqueous solubility and oral absorption, as seen in the development of ACAT inhibitors (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity towards various functional groups and the influence of structural modifications on biological activity, are vital for understanding and optimizing these compounds for specific applications. Studies have shown how modifications at certain positions can affect transporter affinity and selectivity, providing insights into their potential pharmacological uses (Boos et al., 2006).
properties
IUPAC Name |
2-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]-N-[(2-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O3/c1-15-6-4-5-7-17(15)12-20-18(22)14-21-10-8-19(23,9-11-24-3)16(2)13-21/h4-7,16,23H,8-14H2,1-3H3,(H,20,22)/t16-,19-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQKUVLSEHACIJ-VQIMIIECSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(CCOC)O)CC(=O)NCC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(CCOC)O)CC(=O)NCC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3R*,4R*)-4-hydroxy-4-(2-methoxyethyl)-3-methyl-1-piperidinyl]-N-(2-methylbenzyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.